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Compound of Interest

Compound Name:
3-Bromo-2-difluoromethoxy-5-

fluorophenol

Cat. No.: B1409784 Get Quote

Absence of comprehensive data for 3-Bromo-2-difluoromethoxy-5-fluorophenol
necessitates a precautionary approach based on analogous compounds.

An in-depth technical guide on the safety, handling, and disposal of 3-Bromo-2-
difluoromethoxy-5-fluorophenol is not feasible at this time due to the lack of publicly

available scientific literature and safety documentation for this specific compound.

Researchers, scientists, and drug development professionals should exercise extreme caution

and treat this chemical as potentially hazardous.

In the absence of direct data, this guide provides a summary of information for a structurally

similar compound, 3-Bromo-5-fluorophenol, to offer general guidance. However, it is crucial to

note that the difluoromethoxy group in the target compound may significantly alter its chemical,

physical, and toxicological properties. This information should be used as a preliminary

reference only and not as a substitute for a compound-specific Safety Data Sheet (SDS).

Safety and Hazard Information (Based on 3-Bromo-
5-fluorophenol)
Due to the absence of a specific Safety Data Sheet (SDS) for 3-Bromo-2-difluoromethoxy-5-
fluorophenol, the hazard classifications for the analogous compound 3-Bromo-5-fluorophenol

are presented below. It is imperative to handle the target compound with the assumption of

similar or greater hazards.
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Table 1: Hazard Identification for 3-Bromo-5-fluorophenol[1][2]

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Precautionary Statements:[1][2]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage
Given the hazard profile of similar compounds, stringent safety measures are recommended for

handling 3-Bromo-2-difluoromethoxy-5-fluorophenol.

2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For larger quantities

or in case of potential splashing, an apron or chemical-resistant suit may be necessary.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with

appropriate cartridges should be used.

2.2. Safe Handling Practices

Avoid all personal contact, including inhalation.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

2.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal
Unused or waste 3-Bromo-2-difluoromethoxy-5-fluorophenol should be disposed of as

hazardous waste.

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material.[1]

Regulatory Compliance: Disposal must be in accordance with all applicable federal, state,

and local environmental regulations.

Experimental Protocols
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No specific experimental protocols involving 3-Bromo-2-difluoromethoxy-5-fluorophenol
were found in the public domain. Researchers will need to develop their own protocols based

on the intended application, incorporating the safety and handling precautions outlined in this

guide.

Visualizations
As no signaling pathways or experimental workflows for 3-Bromo-2-difluoromethoxy-5-
fluorophenol are available, the following logical workflow diagram illustrates a general process

for handling a novel or uncharacterized chemical compound in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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